2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium

• Molecular Formula: C16H15N2+
• Molecular Weight: 235.3 g/mol
• IUPAC Name: 2-(4-ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium
• InChI: InChI=1S/C16H15N2/c1-2-13-6-8-14(9-7-13)15-10-12-18-11-4-3-5-16(18)17-15/h3-12H,2H2,1H3/q+1
• InChI Key: WNMNIXNUWPRDQL-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2=NC3=CC=CC=[N+]3C=C2

Description

2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Scientific Research Applications

2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anticancer, antiviral, and anti-inflammatory activities in various in vitro and in vivo studies. Moreover, it has been found to interact with various molecular targets such as DNA, RNA, and enzymes, making it a promising candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of 2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium is still not fully understood. However, it has been suggested that it exerts its biological effects by interacting with various molecular targets such as DNA, RNA, and enzymes. It has been shown to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and transcription. Moreover, it has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of topoisomerases. Moreover, it has been found to exhibit antiviral activity by inhibiting the replication of viruses such as HIV and hepatitis C virus. Additionally, it has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium has several advantages and limitations for lab experiments. One of the advantages is its potential applications in drug discovery and development due to its ability to interact with various molecular targets. Moreover, it has been found to exhibit anticancer, antiviral, and anti-inflammatory activities, making it a promising candidate for further studies. However, one of the limitations is its potential toxicity, which needs to be further investigated before its clinical applications.

Future Directions

There are several future directions for the study of 2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium. One of the directions is to investigate its potential applications in drug discovery and development. Moreover, further studies are needed to understand its mechanism of action and potential toxicity. Additionally, it would be interesting to investigate its potential applications in other fields such as materials science and catalysis.
Conclusion:
In conclusion, 2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It is synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. Further studies are needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium can be achieved using various methods. One of the most commonly used methods involves the reaction of 4-ethylphenylhydrazine with 2,3-pyridinedicarboxylic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then quaternized using an alkylating agent such as methyl iodide or ethyl bromide to obtain 2-(4-Ethylphenyl)pyrido[1,2-a]pyrimidin-5-ium.